Cas no 1160262-94-1 (2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride)

• Product Name: 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride
• CAS No: 1160262-94-1
• MF: C₂₂H₂₂ClNO₂
• MW: 367.868585109711
• MDL: MFCD03421265
• CID: 4682507
• Update Time: 2025-05-28

2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-ISOBUTOXYPHENYL)-6,8-DIMETHYLQUINOLINE-4-CARBONYL CHLORIDE
• 6,8-dimethyl-2-[4-(2-methylpropoxy)phenyl]quinoline-4-carbonyl chloride
• BBL014669
• STL197078
• R7165
• 4-quinolinecarbonyl chloride, 6,8-dimethyl-2-[4-(2-methylpropoxy)phenyl]-
• 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

• MDL： MFCD03421265
• Inchi： 1S/C22H22ClNO2/c1-13(2)12-26-17-7-5-16(6-8-17)20-11-19(22(23)25)18-10-14(3)9-15(4)21(18)24-20/h5-11,13H,12H2,1-4H3
• InChI Key： ALCJGXFCOQGLJS-UHFFFAOYSA-N
• SMILES： ClC(C1C=C(C2C=CC(=CC=2)OCC(C)C)N=C2C(C)=CC(C)=CC2=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 475
• Topological Polar Surface Area: 39.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride

Comprehensive Overview of 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160262-94-1)

2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride (CAS No. 1160262-94-1) is a highly specialized organic compound widely recognized for its applications in pharmaceutical intermediates and advanced material synthesis. This quinoline derivative features a unique molecular structure, combining an isobutoxyphenyl group with a dimethylquinoline core, which enhances its reactivity and utility in cross-coupling reactions. Researchers and industry professionals frequently search for this compound due to its role in developing novel therapeutic agents and functional materials.

The growing interest in quinoline-based compounds stems from their versatility in drug discovery, particularly in targeting infectious diseases and metabolic disorders. 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride is often highlighted in discussions about high-efficiency catalysts and photoactive materials, aligning with trends in sustainable chemistry and green synthesis. Its carbonyl chloride moiety further enables its use in amide bond formation, a critical step in peptide and polymer chemistry.

From an SEO perspective, queries such as "synthesis of 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride" or "CAS 1160262-94-1 applications" reflect user demand for detailed technical insights. This compound’s stability under controlled conditions and compatibility with modern flow chemistry techniques make it a topic of interest for labs optimizing scalable production. Additionally, its potential in OLED materials and bioimaging probes has spurred academic and industrial research, as evidenced by recent patent filings.

Quality control and analytical methods for CAS No. 1160262-94-1 are another focal point. Advanced techniques like HPLC and NMR spectroscopy ensure purity, while regulatory compliance with REACH and FDA guidelines underscores its safe handling. The compound’s storage recommendations (e.g., inert atmosphere, low temperature) are frequently searched, emphasizing the need for precise handling protocols.

In summary, 2-(4-Isobutoxyphenyl)-6,8-dimethylquinoline-4-carbonyl chloride represents a intersection of innovation and practicality. Its multifaceted applications—from medicinal chemistry to material science—coupled with rigorous safety standards, position it as a valuable asset in contemporary research and industrial workflows.